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Compound of Interest

Compound Name: Tazofelone

Cat. No.: B15609773 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery is intrinsically linked to a culture of safety. The proper handling and disposal of novel

chemical entities like Tazofelone are paramount to protecting both laboratory personnel and

the environment. While a specific Safety Data Sheet (SDS) with explicit disposal instructions for

Tazofelone is not publicly available, its classification as a research chemical necessitates its

treatment as hazardous waste. Adherence to established protocols for hazardous materials is

therefore mandatory.

This guide provides essential, step-by-step logistical information for the proper disposal of

Tazofelone, based on general best practices for hazardous pharmaceutical and chemical

waste management.

Chemical and Physical Properties of Tazofelone
Understanding the fundamental properties of a compound is the first step in ensuring its safe

handling and disposal. The following table summarizes the key quantitative data for

Tazofelone.
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Property Value Source

Molecular Formula C₁₈H₂₇NO₂S PubChem[1][2]

Molecular Weight 321.48 g/mol PubChem[1][2]

IUPAC Name

5-[(3,5-ditert-butyl-4-

hydroxyphenyl)methyl]-1,3-

thiazolidin-4-one

PubChem[1]

CAS Number 136433-51-7 PubChem[1]

Hazard Profile and Safety Precautions
While specific toxicological data for Tazofelone is not thoroughly established, compounds of a

similar nature are often classified with potential health risks. For instance, general hazard

statements for research chemicals can include H302 ("Harmful if swallowed") and H351

("Suspected of causing cancer")[3]. Therefore, Tazofelone should be handled with the

assumption that it is a hazardous substance.

Personal Protective Equipment (PPE) is mandatory:

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety goggles or a face shield.

Skin and Body Protection: A lab coat or impervious clothing is required.

Respiratory Protection: If handling powders or creating aerosols, use a suitable respirator

within a certified chemical fume hood.

Step-by-Step Disposal Protocol for Tazofelone
The following protocol outlines the necessary steps for the safe disposal of Tazofelone waste,

including unused product, contaminated materials, and trace amounts. This procedure is

designed to comply with general guidelines from regulatory bodies like the Environmental

Protection Agency (EPA) and best practices in laboratory safety.

1. Waste Segregation and Identification:
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Initial Assessment: Determine if the Tazofelone waste is considered "trace" or "bulk"

contamination.

Trace Waste: Includes empty containers (vials, flasks) that held Tazofelone, as well as

contaminated PPE (gloves, wipes) and lab supplies (pipette tips, absorbent pads).

Bulk Waste: Encompasses unused or expired Tazofelone, solutions containing the

compound, and materials from spill clean-ups.

Hazardous Waste Determination: All Tazofelone waste must be managed as hazardous

pharmaceutical waste. This falls under the regulations of the Resource Conservation and

Recovery Act (RCRA) in the United States[4].

2. Containerization and Labeling:

Use Designated Containers: Dispose of all Tazofelone waste into dedicated, properly

labeled hazardous waste containers[4][5]. These are typically black containers for hazardous

pharmaceutical waste[4].

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Tazofelone," and a description of the contents (e.g., "Solid Waste,"

"Aqueous Waste"). Ensure the accumulation start date is recorded.

Container Integrity: Keep the waste container closed at all times, except when adding waste.

Ensure it is in good condition and compatible with the chemical.

3. Disposal Procedures for Different Waste Types:

Unused/Expired Tazofelone (Bulk):

Do not dispose of down the drain or in regular trash.

Place the original container with the unused product directly into the designated

hazardous waste container.

If transferring from a working solution, ensure the liquid is placed in a compatible, sealable

hazardous waste container for liquids.
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Empty Containers and Contaminated Labware (Trace):

Empty containers are still considered hazardous and must be placed in the solid

hazardous waste stream[5].

Contaminated lab supplies such as gloves, wipes, and plasticware should be collected in

the same solid hazardous waste container.

Spill Residue:

Absorb any spills with a chemically inert material (e.g., diatomite, universal binders)[6].

Carefully collect all contaminated absorbent material and cleaning supplies.

Place all spill residue into the designated solid hazardous waste container[5].

4. Storage and Final Disposal:

Temporary Storage: Store the sealed and labeled hazardous waste container in a

designated, secure satellite accumulation area within the laboratory.

Professional Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. These materials will be transported to an approved waste disposal plant for

proper treatment, typically via incineration[4].

Disclaimer: This protocol is a general guideline based on best practices for handling hazardous

research chemicals. Always consult your institution's specific waste disposal procedures and

the Environmental Health and Safety (EHS) department for definitive guidance.

Logical Workflow for Tazofelone Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Tazofelone waste.
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Tazofelone Waste Generated
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Caption: Workflow for the safe disposal of Tazofelone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tazofelone | C18H27NO2S | CID 68745 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. GSRS [gsrs.ncats.nih.gov]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. Tips for effective drug waste disposal | Stericycle [stericycle.com]

5. ph.health.mil [ph.health.mil]

6. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of Tazofelone: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609773#tazofelone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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